(1-(2-chlorobenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone
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Description
(1-(2-chlorobenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Research in the area of organic synthesis has explored the reactivity of compounds containing morpholino groups in conjunction with various heterocyclic structures, such as thiadiazines and benzimidazoles. For example, Weber et al. (1988) detailed the reaction of N-(N′,N′-Dialkyl(aryl)amino-thiocarbonyl)benzimidoylchlorides with potassium thiocyanate, leading to the formation of 1,3,5-thiadiazine derivatives (Weber, Hartung, & Beyer, 1988). This study highlights the potential of morpholino-containing compounds in synthesizing novel heterocyclic structures that are central to the development of various chemical entities.
Medicinal Chemistry and Drug Discovery
In the realm of medicinal chemistry, compounds similar to "(1-(2-chlorobenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone" have been investigated for their biological activities, including antiproliferative and antimicrobial properties. Kopach et al. (2015) developed a convergent synthesis of a key regulatory starting material for edivoxetine·HCl, utilizing morpholine as a core structural component (Kopach et al., 2015). This underscores the utility of morpholine derivatives in the synthesis of pharmaceuticals.
Structural Analysis and Material Science
Research has also focused on the structural exploration of morpholine derivatives. Prasad et al. (2018) synthesized and characterized a novel heterocycle with antiproliferative activity, providing insight into the molecular structure and stability through X-ray diffraction and Hirshfeld surface analysis (Prasad et al., 2018). Such studies are crucial for understanding the physical and chemical properties of these compounds, potentially leading to the development of new materials.
Advanced Applications in Imaging and Neurodegenerative Diseases
The synthesis of specific morpholine derivatives has been directed towards advanced applications such as imaging in neurodegenerative diseases. Wang et al. (2017) discussed the synthesis of a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease, indicating the relevance of morpholine derivatives in developing diagnostic tools for chronic conditions (Wang et al., 2017).
Properties
IUPAC Name |
[1-[(2-chlorophenyl)methyl]-4,4-dioxo-4λ6,1,2-benzothiadiazin-3-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O4S/c20-15-6-2-1-5-14(15)13-23-16-7-3-4-8-17(16)28(25,26)18(21-23)19(24)22-9-11-27-12-10-22/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTASPEXHDNYWHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=NN(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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